![molecular formula C8H7FO2S B1438407 3-Fluoro-4-(sulfanylmethyl)benzoic acid CAS No. 112682-72-1](/img/structure/B1438407.png)
3-Fluoro-4-(sulfanylmethyl)benzoic acid
Overview
Description
3-Fluoro-4-(sulfanylmethyl)benzoic acid is a unique organic compound. It has a molecular formula of C8H7FO2S and an average mass of 186.203 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with a fluorine atom at the 3rd position and a sulfanylmethyl group at the 4th position .Scientific Research Applications
Synthesis and Characterization
Fluorinated Phthalazinone Monomer and Polymers
3-Fluorophenol and phthalic anhydride are used to synthesize 2-(2-Fluoro-4-hydroxybenzoyl)-benzoic acid (FHBBA), leading to the creation of 4-(2-fluoro-4-hydroxyphenyl)-phthlazin-1(2 H )-one (FDHPZ). FDHPZ is further polymerized to develop materials with potential applications in engineering plastics and membrane materials due to their good solubility and excellent thermal properties. These polymers are also promising for optical waveguides (Xiao et al., 2003).
Properties of Binary Mixtures from Hydrogen Bonded Liquid Crystals
Linear supra-molecular liquid crystals like 4-(octyloxy) benzoic acid (8OBA) and 4-(octyloxy)-3-fluoro benzoic acid (8OBAF) show varied thermal and phase behavior. The influence of a fluorine atom in benzene ring core compounds on electro-optical and optical properties has been explored, with findings indicating rich phase variance compared to the 80BA, suggesting potential applications in electro-optical devices and materials (Fouzai et al., 2018).
Changes in Herbicide Activity by Selective Fluorine Substitution
The introduction of fluorine atoms into 2-phenyl-4H-3,1-benzoxazin-4-one (bentranil) alters its herbicidal properties, with 'fluorobentranil' emerging as the most active compound. These findings highlight the role of selective fluorine substitution in enhancing the activity and selectivity of herbicides like bentranil and Classic® analogues (Hamprecht et al., 2004).
Analytical Applications
Analytical Methods for Determination of Fluorinated Aromatic Carboxylic Acids
Fluorobenzoic acids serve as vital chemical tracers in various applications like hydrothermal, geothermal, leaching, and oilfield processes. The review focuses on advancements in extraction techniques (e.g., solid-phase extraction) and determination techniques (e.g., Gas chromatography coupled with mass spectrometry, Liquid chromatography with mass spectrometry) for analyzing fluorinated benzoic acids, emphasizing the achievement of the lowest possible limit of concentration (Kumar & Sharma, 2021).
Gas Phase Measurements of Mono-fluoro-benzoic Acids
The study involves measuring the microwave spectrum of mono-fluoro-benzoic acids, including 2-fluoro-, 3-fluoro-, and 4-fluoro-benzoic acid. The gas phase homodimer of 3-fluorobenzoic acid was detected, offering insights into molecular structures relevant for further scientific studies and potential applications in molecular spectroscopy (Daly et al., 2015).
Properties
IUPAC Name |
3-fluoro-4-(sulfanylmethyl)benzoic acid | |
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InChI |
InChI=1S/C8H7FO2S/c9-7-3-5(8(10)11)1-2-6(7)4-12/h1-3,12H,4H2,(H,10,11) | |
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InChI Key |
SXPMGUOIMIQSEV-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)F)CS | |
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Molecular Formula |
C8H7FO2S | |
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Molecular Weight |
186.21 g/mol | |
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Retrosynthesis Analysis
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